3-methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid

• IUPAC Name: 3-methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C18H21NO6S2/c1-9(2)14(17(21)22)19-16(20)13(27-18(19)26)8-10-6-11(23-3)15(25-5)12(7-10)24-4/h6-9,14H,1-5H3,(H,21,22)/b13-8+
• InChI Key: DGPMJDOZYMZMNL-MDWZMJQESA-N
• Canonical SMILES: CC(C)C(C(=O)O)N1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=S
• Isomeric SMILES: CC(C)C(C(=O)O)N1C(=O)/C(=C\C2=CC(=C(C(=C2)OC)OC)OC)/SC1=S
• Molecular Formula: C18H21NO6S2
• Molecular Weight: 411.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms. The thiazolidine ring is substituted at the 2-position by a sulfanylidene group and at the 5-position by a trimethoxyphenylmethylidene group.

Scientific Research Applications

Anticancer Activity

Cancer remains a significant global health challenge, and the search for effective anticancer agents continues. Here’s how this compound fits into the picture:

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Antitumor Activity

In addition to anticancer properties, this compound has been evaluated for antitumor effects:

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Antinarcotic Activity

Beyond cancer research, there’s another intriguing application:

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Future Directions

Given the potential of TMCA ester and amide analogues as therapeutic agents, there is an urgent need for medicinal chemists to further exploit the precursor in developing chemical entities with promising bioactivity and druggability. This could potentially include the compound , “3-methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid”.